3-{[(3,4-dimethoxybenzyl)amino]methylene}-2,4-pyrrolidinedione

• IUPAC Name: 4-[(3,4-dimethoxyphenyl)methyliminomethyl]-3-hydroxy-1,2-dihydropyrrol-5-one
• InChI: InChI=1S/C14H16N2O4/c1-19-12-4-3-9(5-13(12)20-2)6-15-7-10-11(17)8-16-14(10)18/h3-5,7,17H,6,8H2,1-2H3,(H,16,18)
• InChI Key: LIXZVRCNFSNMKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN=CC2=C(CNC2=O)O)OC
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol

Description

3-{[(3,4-dimethoxybenzyl)amino]methylene}-2,4-pyrrolidinedione is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is commonly referred to as DMAMCL, and its chemical formula is C14H16N2O4.

Mechanism of Action

The mechanism of action of DMAMCL in its various applications is not fully understood. However, studies have shown that it interacts with various enzymes and receptors in the body, leading to its observed biological activity. In medicinal chemistry, DMAMCL is believed to inhibit cancer cell growth by inducing apoptosis and cell cycle arrest. It is also believed to inhibit acetylcholinesterase activity by binding to the active site of the enzyme.
Biochemical and Physiological Effects:
DMAMCL has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In medicinal chemistry, it has been shown to inhibit cancer cell growth and induce apoptosis in various cancer cell lines. It has also been shown to inhibit acetylcholinesterase activity in vitro.

Advantages and Limitations for Lab Experiments

DMAMCL has several advantages for lab experiments, including its high purity and yield, ease of synthesis, and versatility in various applications. However, its limitations include its potential toxicity and limited solubility in water.

Future Directions

DMAMCL has several potential future directions, including its continued study as a potential drug candidate for the treatment of cancer and Alzheimer's disease. It also has potential applications in material science and catalysis, where it can be used as a building block for the synthesis of novel materials and as a catalyst for various reactions. Additionally, further studies are needed to fully understand the mechanism of action of DMAMCL in its various applications and to optimize its synthesis for improved purity and yield.

Synthesis Methods

The synthesis of DMAMCL involves the reaction of 3,4-dimethoxybenzaldehyde with malononitrile in the presence of ammonium acetate and acetic acid. The resulting product is then treated with hydrazine hydrate to form DMAMCL. This synthesis method has been optimized to yield high purity and yield of DMAMCL.

Scientific Research Applications

DMAMCL has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, DMAMCL has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been studied as a potential drug candidate for the treatment of Alzheimer's disease due to its ability to inhibit acetylcholinesterase activity.
In material science, DMAMCL has been used as a building block for the synthesis of novel organic materials with tunable optical and electronic properties. It has also been used as a ligand for the synthesis of metal-organic frameworks (MOFs) with potential applications in gas storage and separation.
In catalysis, DMAMCL has been shown to exhibit catalytic activity in various reactions, including the Knoevenagel condensation, Michael addition, and aldol reaction. It has also been used as a chiral auxiliary for the enantioselective synthesis of various compounds.